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Compound of Interest

Compound Name: Methanol-d

Cat. No.: B046061 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Methanol-d4 (CD₃OD) is a commonly utilized deuterated solvent in Nuclear Magnetic

Resonance (NMR) spectroscopy, particularly for compounds that are soluble in methanol.[1][2]

Its use is advantageous as it replaces hydrogen atoms with deuterium, thus minimizing solvent

interference in ¹H NMR spectra.[3][4] This document provides detailed protocols and

application notes for the accurate and efficient preparation of samples for ¹H NMR analysis

using Methanol-d4.

Properties of Methanol-d4
Methanol-d4 is methanol where all four hydrogen atoms have been substituted with deuterium.

[1] It serves as an amphiprotic and NMR solvent.[1] Key properties are summarized below:
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Property Value

Chemical Formula CD₄O[5]

Molar Mass 36.07 g/mol [6]

Density 0.888 g/cm³[5]

Boiling Point 65 °C[5][6]

Melting Point -98 °C[5][6]

Residual ¹H Signal (CD₃OH) ~3.31 ppm (quintet)[7]

Water Signal (H₂O/HOD) ~4.78 - 4.9 ppm[7]

Experimental Protocols
Pre-Preparation and Solubility Testing
Before handling the deuterated solvent, it is crucial to determine the solubility of the analyte.

Protocol:

In a small vial, test the solubility of the compound in non-deuterated methanol.[8][9] This

prevents wastage of the more expensive deuterated solvent.

Observe for complete dissolution. If the compound is soluble, proceed with Methanol-d4.

If not, consider a different deuterated solvent.[10]

Sample Weighing and Dissolution
Accurate weighing and proper dissolution are critical for obtaining high-quality NMR spectra.

Protocol:

Weigh the appropriate amount of the sample into a clean, dry vial. For typical ¹H NMR of

small molecules (<1000 g/mol ), 5-25 mg of the sample is sufficient.[2][11][12][13]

Using a clean glass Pasteur pipette or a syringe, add approximately 0.6-0.7 mL of

Methanol-d4 to the vial.[2][4][8][11][12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.armar-europa.de/productgroups/methanol-d4__11/
https://www.sigmaaldrich.com/SG/en/product/mm/106028
https://www.armar-europa.de/productgroups/methanol-d4__11/
https://www.armar-europa.de/productgroups/methanol-d4__11/
https://www.sigmaaldrich.com/SG/en/product/mm/106028
https://www.armar-europa.de/productgroups/methanol-d4__11/
https://www.sigmaaldrich.com/SG/en/product/mm/106028
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://sites.uclouvain.be/sc-rmn/Manuels/sample.pdf
https://clab.vscht.cz/nmr_en/samples
https://www.benchchem.com/product/b046061?utm_src=pdf-body
https://www.chem.rochester.edu/notvoodoo/pages/troubleshooting.php?page=proton_nmr
https://www.cif.iastate.edu/nmr/nmr-tutorials/sample-preparation
https://www.cif.iastate.edu/files/inline-files/NMR_Sample_Prep.pdf
https://www.scribd.com/document/537357419/nmr-sample-preparation-guidelines
https://nmr.eps.hw.ac.uk/samprep.html
https://www.benchchem.com/product/b046061?utm_src=pdf-body
https://www.cif.iastate.edu/nmr/nmr-tutorials/sample-preparation
https://publish.uwo.ca/~chemnmr/usingthefacility/NMR_Sample_Preparation_2.0.pdf
https://sites.uclouvain.be/sc-rmn/Manuels/sample.pdf
https://www.cif.iastate.edu/files/inline-files/NMR_Sample_Prep.pdf
https://www.scribd.com/document/537357419/nmr-sample-preparation-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gently vortex or swirl the vial to ensure the sample dissolves completely.[2] If necessary,

gentle heating can be applied to aid dissolution, but be mindful of sample stability.

Sample Filtration and Transfer
To avoid poor shimming and distorted spectral lines, it is essential to remove any particulate

matter.[13]

Protocol:

Place a small plug of glass wool or cotton into a clean Pasteur pipette.[4][13]

Filter the sample solution through the plugged pipette directly into a clean, high-quality 5

mm NMR tube.[2][8] Economy or disposable tubes are discouraged as they can negatively

impact spectral quality.[14]

Ensure the final volume in the NMR tube is between 0.6 mL and 0.7 mL, which

corresponds to a height of about 4-5 cm.[8][13][14]

Final Sample Preparation and Labeling
Proper capping and labeling are necessary for sample integrity and identification.

Protocol:

Cap the NMR tube securely.[8] For volatile samples or long-term storage, sealing the cap

with parafilm can help prevent solvent evaporation.[15]

Label the NMR tube clearly with a permanent marker, including a unique identifier for the

sample.[2][8] Avoid paper labels that can detach or interfere with the spinner.[14][15]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for preparing a ¹H NMR

sample in Methanol-d4.
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Parameter Recommended Value Notes

Sample Mass (for ¹H NMR) 5 - 25 mg
For small molecules (<1000

g/mol ).[2][11][12][13]

Sample Mass (for ¹³C NMR) 50 - 100 mg

Higher concentration is

needed due to the lower

sensitivity of ¹³C.[2][8][11]

Solvent Volume 0.6 - 0.7 mL

Corresponds to a sample

height of approximately 4-5 cm

in a standard 5 mm NMR tube.

[2][4][11][12]

Deuteration Level >99.8%
Higher deuteration minimizes

the residual solvent peak.[6]

Mandatory Visualizations
Experimental Workflow Diagram
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Workflow for ¹H NMR Sample Preparation in Methanol-d4

1. Solubility Test
(non-deuterated methanol)

2. Weigh Sample
(5-25 mg)

If Soluble

3. Add Methanol-d4
(0.6-0.7 mL)

4. Dissolve Sample
(Vortex/Swirl)

5. Filter Solution
(Glass wool/Cotton plug)

If Particulates Present

6. Transfer to NMR Tube

If Solution is Clear

7. Cap and Label Tube

Ready for NMR Analysis

Click to download full resolution via product page

Caption: Workflow for ¹H NMR Sample Preparation.
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Logical Relationships in Troubleshooting

Troubleshooting Common ¹H NMR Sample Issues

Observed Problem

Broad Spectral Peaks Incomplete Dissolution Extraneous Peaks
(e.g., water, grease)

Filter Sample

Due to Particulates

Lower Concentration

Due to High Viscosity

Try a Different
Deuterated Solvent

Use Dry Solvent/
Molecular Sieves

Water Peak

Use Clean NMR Tube

Grease/Other

Potential Solution

Click to download full resolution via product page

Caption: Logic for Troubleshooting NMR Samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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